Flomoxef benzhydryl ester
Flomoxef benzhydryl ester
Brand Name:
Vulcanchem
CAS No.:
949587-46-6
VCID:
VC20867269
InChI:
InChI=1S/C28H28F2N6O7S2/c1-41-28(31-20(38)16-44-26(29)30)24(40)36-21(19(14-42-25(28)36)15-45-27-32-33-34-35(27)12-13-37)23(39)43-22(17-8-4-2-5-9-17)18-10-6-3-7-11-18/h2-11,22,25-26,37H,12-16H2,1H3,(H,31,38)/t25-,28+/m1/s1
SMILES:
COC1(C2N(C1=O)C(=C(CO2)CSC3=NN=NN3CCO)C(=O)OC(C4=CC=CC=C4)C5=CC=CC=C5)NC(=O)CSC(F)F
Molecular Formula:
C28H28F2N6O7S2
Molecular Weight:
662.7 g/mol
Flomoxef benzhydryl ester
CAS No.: 949587-46-6
Cat. No.: VC20867269
Molecular Formula: C28H28F2N6O7S2
Molecular Weight: 662.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 949587-46-6 |
|---|---|
| Molecular Formula | C28H28F2N6O7S2 |
| Molecular Weight | 662.7 g/mol |
| IUPAC Name | benzhydryl (6R,7R)-7-[[2-(difluoromethylsulfanyl)acetyl]amino]-3-[[1-(2-hydroxyethyl)tetrazol-5-yl]sulfanylmethyl]-7-methoxy-8-oxo-5-oxa-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate |
| Standard InChI | InChI=1S/C28H28F2N6O7S2/c1-41-28(31-20(38)16-44-26(29)30)24(40)36-21(19(14-42-25(28)36)15-45-27-32-33-34-35(27)12-13-37)23(39)43-22(17-8-4-2-5-9-17)18-10-6-3-7-11-18/h2-11,22,25-26,37H,12-16H2,1H3,(H,31,38)/t25-,28+/m1/s1 |
| Standard InChI Key | GTWBLYZJTSXFMJ-NAKRPHOHSA-N |
| Isomeric SMILES | CO[C@@]1([C@@H]2N(C1=O)C(=C(CO2)CSC3=NN=NN3CCO)C(=O)OC(C4=CC=CC=C4)C5=CC=CC=C5)NC(=O)CSC(F)F |
| SMILES | COC1(C2N(C1=O)C(=C(CO2)CSC3=NN=NN3CCO)C(=O)OC(C4=CC=CC=C4)C5=CC=CC=C5)NC(=O)CSC(F)F |
| Canonical SMILES | COC1(C2N(C1=O)C(=C(CO2)CSC3=NN=NN3CCO)C(=O)OC(C4=CC=CC=C4)C5=CC=CC=C5)NC(=O)CSC(F)F |
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